Cas no 26516-51-8 (Solanthrene)

• Product Name: Solanthrene
• CAS No: 26516-51-8
• Molecular Formula: C₂₇H₄₁N
• Molecular Weight: 379.632g/molg/mol
• CID: 289903
• PubChem ID: 101235373

Solanthrene Properties

Names and Identifiers

• Solanida-3,5-diene
• Solanidiene (6CI)
• Solanthren
• Solanthrene
• Solanidiene
• 7V141W1W34
• Q27268885
• CID 101235373
• Solanidiene(Solanthrene)
• HY-N7268
• XS171008
• CS-0111034
• AKOS040740917
• 26516-51-8
• (1S,2S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracosa-4,6-diene
• DA-57991
• UNII-7V141W1W34

• InChIKey： MVUKDQDMGIMFPT-LTLBHDAASA-N
• Inchi： 1S/C27H41N/c1-17-8-11-23-18(2)25-24(28(23)16-17)15-22-20-10-9-19-7-5-6-13-26(19,3)21(20)12-14-27(22,25)4/h5,7,9,17-18,20-25H,6,8,10-16H2,1-4H3/t17-,18+,20+,21-,22-,23+,24-,25-,26-,27-/m0/s1
• SMILES： N12C[C@@H](C)CC[C@@H]1[C@@H](C)[C@H]1[C@@H]2C[C@H]2[C@@H]3CC=C4C=CCC[C@]4(C)[C@H]3CC[C@]12C

Computed Properties

• Exact Mass: 379.324
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 379.324
• Heavy Atom Count: 28
• Complexity: 720
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.114
• Topological Polar Surface Area: 3.2

Experimental Properties

• Boiling Point: 480.1±44.0 °C(Predicted)
• Melting Point: 167 °C
• pka: 11.62±0.70(Predicted)
• Density: 1.06±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives